Cas no 103-00-4 (1-(Cyclohexylamino)-2-propanol)

• Product Name: 1-(Cyclohexylamino)-2-propanol
• CAS No: 103-00-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 165598
• PubChem ID: 7630
• Update Time: 2024-11-04

1-(Cyclohexylamino)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(cyclohexylamino)-
• 1-(cyclohexylamino)-2-propanol
• 1-(cyclohexylamino)propan-2-ol
• 1-cyclohexylaminopropan-2-ol
• 1-Cyclohexylamino-2-propanol
• Cyclohexylamine, N-propoxylated
• USAF DO-19
• AKOS009006852
• EINECS 203-069-7
• BRN 2072298
• NSC-3179
• 103-00-4
• NSC3179
• AI3-17435
• NS00041184
• Z90526999
• 1-Cyclohexylamino-propan-2-ol
• 1-cyclohexyl-amino-2-propanol
• SCHEMBL183426
• WLN: L6TJ AM1YQ1
• 1-(cyclohexylamino)-propan-2-ol
• 2-Propanol, 1-(cyclohexylamino)-
• NSC 3179
• EN300-65482
• DTXSID60870443
• 4-12-00-00026 (Beilstein Handbook Reference)
• G33141
• 1-(Cyclohexylamino)-2-propanol

• Inchi： 1S/C9H19NO/c1-8(11)7-10-9-5-3-2-4-6-9/h8-11H,2-7H2,1H3
• InChI Key： HFHPBMVMXFZJNO-UHFFFAOYSA-N
• SMILES： OC(C)CNC1CCCCC1

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 0.9526 (rough estimate)
• Melting Point: 45.6°C
• Boiling Point: 281.94°C (rough estimate)
• Flash Point: 107.1°C
• Refractive Index: 1.4248 (estimate)
• PSA: 32.26
• LogP: 1.68040

1-(Cyclohexylamino)-2-propanol Security Information

• Safety Term：x."> Poison by intraperitoneal route. When heated to decomposition it emits toxic vapors of NOx.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines